N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H18F3NO2/c20-19(21,22)16-9-5-4-8-15(16)17(24)23-12-18(25,14-10-11-14)13-6-2-1-3-7-13/h1-9,14,25H,10-12H2,(H,23,24)
• InChI Key: GFHIYTGOKFKEEB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CNC(=O)C2=CC=CC=C2C(F)(F)F)(C3=CC=CC=C3)O
• Molecular Formula: C19H18F3NO2
• Molecular Weight: 349.3 g/mol

Description

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-(trifluoromethyl)benzamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the field of cancer research. It is a potent inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a crucial role in the survival and proliferation of B-cell malignancies.

Scientific Research Applications

Environmental Impact Studies

Research could be conducted on the environmental impact of F6200-3599, including its biodegradability and potential effects on ecosystems. Understanding the environmental fate of chemical compounds is essential for assessing their safety and ecological footprint.

Each of these applications would require rigorous scientific research, including in vitro studies, animal models, and eventually clinical trials to fully understand the potential and limitations of F6200-3599 in scientific research. .